Cas no 90799-45-4 (3-chloronaphthalen-1-amine)

• Product Name: 3-chloronaphthalen-1-amine
• CAS No: 90799-45-4
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 788411
• PubChem ID: 23423647
• Update Time: 2025-04-19

3-chloronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 3-chloro-
• 3-chloronaphthalen-1-amine
• SCHEMBL4087507
• FT-0738381
• 1-Amino-3-chloronaphthalene
• DTXSID50633923
• 90799-45-4
• EN300-100369

• Inchi： 1S/C10H8ClN/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6H,12H2
• InChI Key： NLGWROLEWGVGSB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 177.035
• Monoisotopic Mass: 177.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62 ºC
• Solubility: Almost insoluble (0.046 g/l) (25 º C),